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Introduction

Benzenesulfonic acid and its derivatives are fundamental precursors in the synthesis of anionic
surfactants, most notably linear alkylbenzene sulfonates (LAS). LAS are a major component of
a vast array of cleaning and detergent products due to their excellent cleaning performance
and biodegradability.[1] This document provides detailed application notes and experimental
protocols for the laboratory-scale synthesis of LAS, focusing on the sulfonation of linear
alkylbenzene (LAB) and the subsequent neutralization of the resulting alkylbenzene sulfonic
acid.

The synthesis of LAS is a two-step process. The first step involves the electrophilic aromatic
substitution of a linear alkylbenzene with a sulfonating agent to form linear alkylbenzene
sulfonic acid (LABSA).[2] The second step is the neutralization of LABSA with a base, typically
sodium hydroxide, to produce the sodium salt of the surfactant.[3]

Chemical Reaction Workflow

The overall process for the production of sodium linear alkylbenzene sulfonate from linear
alkylbenzene is illustrated below.
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Step 1: Sulfonation

Linear Alkylbenzene (LAB)

Sulfonating Agent

Sulfonation Reaction
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Linear Alkylbenzene Sulfonic Acid (LABSA)

Step 2: Neutralization

Base (e.g., NaOH)

:

Neutralization

Sodium Linear Alkylbenzene Sulfonate (LAS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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